
Oxazolone: A Comprehensive Technical Guide to
Safety and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Oxazolone

Cat. No.: B091610 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides crucial safety and handling information for oxazolone
(4-ethoxymethylene-2-phenyl-2-oxazolin-5-one), a compound widely used in immunological

research as a potent contact sensitizer. Due to its hazardous nature, a thorough understanding

of its properties and the implementation of strict safety protocols are imperative for all

personnel involved in its handling and use.

Chemical and Physical Properties
Oxazolone is a heterocyclic organic compound. A summary of its key chemical and physical

properties is presented in Table 1.

Table 1: Chemical and Physical Properties of Oxazolone
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Property Value

Chemical Formula C₁₂H₁₁NO₃[1][2]

Molecular Weight 217.22 g/mol [1]

CAS Number 15646-46-5[1][3]

Appearance White to orange or pink powder

Melting Point 94-96 °C

Boiling Point 308.8 °C at 760 mmHg

Flash Point 136.8 °C

Solubility Soluble in DMSO (55 mg/mL)

Density 1.18 g/cm³

Hazard Identification and Classification
The primary and most significant hazard associated with oxazolone is its potent ability to

cause skin sensitization, classified as Skin Sensitization, Category 1. This means that upon

initial contact, it can trigger an allergic response, and subsequent exposures, even to minute

amounts, can lead to severe allergic contact dermatitis.

GHS Hazard Statements:

H317: May cause an allergic skin reaction.

While comprehensive quantitative toxicity data is largely unavailable in published literature, the

primary health risk remains its sensitizing properties. One study on oxazolone derivatives did

indicate a low acute toxicity with an LD50 greater than 5000 mg/kg in rats, however, this does

not directly apply to the parent oxazolone compound. Another study highlighted that

oxazolone can also act as a respiratory allergen in rats when inhaled.

Table 2: Summary of Toxicological Data for Oxazolone
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Toxicity Endpoint Route Species Value

Acute Toxicity Oral Not available No data available

Dermal Not available No data available

Inhalation Not available No data available

Skin

Corrosion/Irritation
Dermal Not available No data available

Serious Eye

Damage/Irritation
Ocular Not available No data available

Respiratory or Skin

Sensitization
Dermal Human/Animal Category 1

Inhalation Rat
Can act as a

respiratory allergen

Germ Cell

Mutagenicity
Not available Not available No data available

Carcinogenicity Not available Not available No data available

Reproductive Toxicity Not available Not available No data available

Ecological Toxicity:

There is no available data on the ecological toxicity of oxazolone. Therefore, release into the

environment must be strictly avoided.

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling oxazolone to prevent skin and

respiratory exposure.

Table 3: Recommended Personal Protective Equipment for Handling Oxazolone
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Body Part Recommended PPE Specification

Hands Chemical-resistant gloves

Nitrile or neoprene gloves.

Inspect for tears or holes

before use.

Eyes/Face
Safety goggles with side-

shields or a face shield

Conforming to EN 166 (EU) or

NIOSH (US) standards.

Body
Laboratory coat, impervious

clothing

Fire/flame resistant and

impervious clothing should be

worn.

Respiratory
Full-face respirator or dust

mask

Required when handling the

powder form or if dusts are

generated.

Safe Handling and Storage Protocols
A systematic approach to handling and storage is crucial to minimize the risk of exposure and

ensure laboratory safety.

Experimental Workflow for Safe Handling
The following workflow outlines the essential steps for safely handling oxazolone in a

laboratory setting.
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Preparation

Handling

Cleanup & Disposal

Don appropriate PPE

Work in a well-ventilated area (fume hood)

Weigh oxazolone powder carefully to avoid dust

Prepare solution in a suitable solvent (e.g., DMSO, acetone/olive oil)

Clearly label all containers

Decontaminate work surfaces

Dispose of waste in designated, sealed containers

Remove and dispose of contaminated PPE properly

Wash hands thoroughly
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Containment

Cleanup

Post-Cleanup

Evacuate non-essential personnel

Ensure adequate ventilation and wear appropriate PPE

Prevent further spillage or leakage if safe to do so

Collect spillage using spark-proof tools

Place in a suitable, closed container for disposal

Decontaminate the spill area

Dispose of waste according to regulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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